Cas no 82117-20-2 (3-chloro-6-methoxyisoquinoline)

• Product Name: 3-chloro-6-methoxyisoquinoline
• CAS No: 82117-20-2
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD11044725
• CID: 708290
• PubChem ID: 53407774
• Update Time: 2024-10-27

3-chloro-6-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3-chloro-6-methoxy-
• 3-CHLORO-6-METHOXYISOQUINOLINE
• 3-Chloro-6-methoxy-isoquinoline
• 3-Chloro-6-methoxyisoquinoline (ACI)
• DTXSID50696033
• 82117-20-2
• EN300-364409
• AKOS006309172
• SCHEMBL18769997
• SB38874
• DB-087997
• SY221785
• CS-0141286
• MFCD11044725
• 3-chloro-6-methoxyisoquinoline

• MDL： MFCD11044725
• Inchi： 1S/C10H8ClNO/c1-13-9-3-2-7-6-12-10(11)5-8(7)4-9/h2-6H,1H3
• InChI Key： JVYQLLUOCTXIIY-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(C=CC(=C2)OC)=CN=1

Computed Properties

• Exact Mass: 193.029
• Monoisotopic Mass: 193.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22.1A^2